Cas no 15118-53-3 (Hexanoic acid, 2,2-dimethyl-4-oxo-)
15118-53-3 structure
Product Name:Hexanoic acid, 2,2-dimethyl-4-oxo-
CAS No:15118-53-3
MF:C8H14O3
MW:158.194962978363
CID:1324427
PubChem ID:14591235
Update Time:2025-04-20
Hexanoic acid, 2,2-dimethyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2,2-dimethyl-4-oxo-
- 2,2-DIMETHYL-4-OXOHEXANOIC ACID
- SCHEMBL9737294
- DB-355062
- WCDLSRSKDWMPNQ-UHFFFAOYSA-N
- 15118-53-3
-
- Inchi: 1S/C8H14O3/c1-4-6(9)5-8(2,3)7(10)11/h4-5H2,1-3H3,(H,10,11)
- InChI Key: WCDLSRSKDWMPNQ-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CC(CC)=O)=O
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.038
- Melting Point: 87-88 ºC
- Boiling Point: 268 ºC
- Flash Point: 130 ºC
Hexanoic acid, 2,2-dimethyl-4-oxo- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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